96-97-9

5-Nitrosalicylic acid

In Stock

• CAS RN:
• 96-97-9

• Formula:
• C7H5NO5

• InChI:
• InChI=1S/C7H5NO5/c9-6-2-1-4(8(12)13)3-5(6)7(10)11/h1-3,9H,(H,10,11)

• InChIKey:
• PPDRLQLKHRZIJC-UHFFFAOYSA-N

• 2-Hydroxy-5-nitrobenzoic acid inhibits the activity of wild type-bovine low M_r protein tyrosine phosphatase. The inhibition constant has been evaluated.
  5-nitrosalicylic acid is a monohydroxybenzoic acid in which the hydroxy group is ortho- to the carboxylic acid group and which has a nitro substituent para- to the phenolic hydroxy group. It is a monohydroxybenzoic acid and a member of 4-nitrophenols. It is a conjugate acid of a 5-nitrosalicylate.
  

5-Ethoxy-5-oxo-4-(phenylmethoxycarbonylamino)pentanoic acid

In Stock

• CAS RN:
• 97996-97-9

• Formula:
• C15H19NO6

• InChI:
• InChI=1S/C15H19NO6/c1-2-21-14(19)12(8-9-13(17)18)16-15(20)22-10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,16,20)(H,17,18)

• InChIKey:
• JNQYYJMIBOQAFC-UHFFFAOYSA-N

• 5-Ethoxy-5-oxo-4-(phenylmethoxycarbonylamino)pentanoic acid is a useful research compound. Its molecular formula is C15H19NO6 and its molecular weight is 309.31 g/mol. The purity is usually 95%.

4-((2,5-Dibromophenyl)sulfonyl)morpholine

In Stock

• CAS RN:
• 398996-97-9

• Formula:
• C10H11Br2NO3S

• InChI:
• InChI=1S/C10H11Br2NO3S/c11-8-1-2-9(12)10(7-8)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6H2

• InChIKey:
• WQOOIVZNXLOPLK-UHFFFAOYSA-N

• 4-((2,5-Dibromophenyl)sulfonyl)morpholine is a useful research compound. Its molecular formula is C10H11Br2NO3S and its molecular weight is 385.07 g/mol. The purity is usually 95%.

1-(3-(1H-imidazol-1-yl)propyl)-4-(4-bromobenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 440096-97-9

• Formula:
• C24H22BrN3O5

• InChI:
• InChI=1S/C24H22BrN3O5/c1-33-19-13-16(5-8-18(19)29)21-20(22(30)15-3-6-17(25)7-4-15)23(31)24(32)28(21)11-2-10-27-12-9-26-14-27/h3-9,12-14,21,29-30H,2,10-11H2,1H3/b22-20+

• InChIKey:
• LMUYKQGCIUXQOY-UHFFFAOYSA-N

• 1-(3-(1H-imidazol-1-yl)propyl)-4-(4-bromobenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H22BrN3O5 and its molecular weight is 512.36. The purity is usually 95%.

tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate

In Stock

• CAS RN:
• 657396-97-9

• Formula:
• C10H15NO3

• InChI:
• InChI=1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h4-5,7H,6H2,1-3H3,(H,11,13)

• InChIKey:
• KBNIZHSVECIKLH-UHFFFAOYSA-N

• Tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate is a useful research compound. Its molecular formula is C10H15NO3 and its molecular weight is 197.234. The purity is usually 95%.

2-(2,2-Difluoroethoxy)-5-fluoroaniline

In Stock

• CAS RN:
• 937596-97-9

• Formula:
• C8H8F3NO

• InChI:
• InChI=1S/C8H8F3NO/c9-5-1-2-7(6(12)3-5)13-4-8(10)11/h1-3,8H,4,12H2

• InChIKey:
• UJKALWFKXCBHHF-UHFFFAOYSA-N

• 2-(2,2-Difluoroethoxy)-5-fluoroaniline is a useful research compound. Its molecular formula is C8H8F3NO and its molecular weight is 191.15 g/mol. The purity is usually 95%.

Bretschnoside B

• CAS RN:
• 149496-97-9

• Formula:
• C64H104O30

• InChI:
• InChI=1S/C64H104O30/c1-25-36(68)41(73)47(79)54(86-25)93-51-50(92-53-45(77)37(69)28(67)22-83-53)32(90-55-48(80)43(75)39(71)30(21-66)88-55)24-85-57(51)91-35-12-13-61(6)33(60(35,4)5)11-14-63(8)34(61)10-9-26-27-19-59(2,3)15-17-64(27,18-16-62(26,63)7)58(82)94-56-49(81)44(76)40(72)31(89-56)23-84-52-46(78)42(74)38(70)29(20-65)87-52/h9,25,27-57,65-81H,10-24H2,1-8H3/t25-,27+,28+,29+,30+,31+,32+,33?,34+,35-,36-,37-,38+,39+,40+,41+,42-,43-,44-,45+,46+,47+,48+,49+,50-,51+,52+,53+,54-,55-,56-,57+,61-,62+,63+,64-/m0/s1

• InChIKey:
• UXRXRMJUZZGJNA-CXVHELQKSA-N

• Bretschnoside B is a natural product found in Bassecoia bretschneideri and Pterocephalus bretschneideri with data available.

rac-1-[(3R,4S)-1-(1,3-benzothiazole-2-carbonyl)-4-ethoxypyrrolidin-3-yl]methanamine hydrochloride, trans

In Stock

• CAS RN:
• 2418596-97-9

• Formula:
• C15H20ClN3O2S

• Rac-1-[(3R,4S)-1-(1,3-benzothiazole-2-carbonyl)-4-ethoxypyrrolidin-3-yl]methanamine hydrochloride, trans is a useful research compound. Its molecular formula is C15H20ClN3O2S and its molecular weight is 341.9. The purity is usually 95%.

2-(tert-Butoxycarbonyl)hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid

• CAS RN:
• 1823396-97-9

• Formula:
• C12H20N2O4

• InChI:
• InChI=1S/C12H20N2O4/c1-11(2,3)18-10(17)14-5-8-4-13-6-12(8,7-14)9(15)16/h8,13H,4-7H2,1-3H3,(H,15,16)

• InChIKey:
• QLRBCEKKWVQZGG-UHFFFAOYSA-N

• 2-(tert-Butoxycarbonyl)hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid is a useful research compound. Its molecular formula is C12H20N2O4 and its molecular weight is 256.3 g/mol. The purity is usually 95%.

N-(2,6-dimethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide

In Stock

• CAS RN:
• 1030096-97-9

• Formula:
• C19H24N4O2

• InChI:
• InChI=1S/C19H24N4O2/c1-13-7-6-8-14(2)18(13)21-16(24)12-25-17-11-15(3)20-19(22-17)23-9-4-5-10-23/h6-8,11H,4-5,9-10,12H2,1-3H3,(H,21,24)

• InChIKey:
• ANHLDPPDKWMJPQ-UHFFFAOYSA-N

• N-(2,6-dimethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.427. The purity is usually 95%.

2-[(5-bromo-2,3-dihydro-1H-inden-1-yl)amino]ethan-1-ol

In Stock

• CAS RN:
• 1247396-97-9

• Formula:
• C11H14BrNO

• InChI:
• InChI=1S/C11H14BrNO/c12-9-2-3-10-8(7-9)1-4-11(10)13-5-6-14/h2-3,7,11,13-14H,1,4-6H2

• InChIKey:
• XXRAGJQIARRQKT-UHFFFAOYSA-N

• 2-[(5-bromo-2,3-dihydro-1H-inden-1-yl)amino]ethan-1-ol is a useful research compound. Its molecular formula is C11H14BrNO and its molecular weight is 256.143. The purity is usually 95%.

Methyl 2-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzoate

Usually In Stock

• CAS RN:
• 1352496-97-9

• Formula:
• C13H16N2O5S

• InChI:
• InChI=1S/C13H16N2O5S/c1-20-12(16)10-4-2-3-5-11(10)15-13(17)14-9-6-7-21(18,19)8-9/h2-5,9H,6-8H2,1H3,(H2,14,15,17)

• InChIKey:
• PMEUYBBLUKWLBA-UHFFFAOYSA-N

• Methyl 2-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzoate is a useful research compound. Its molecular formula is C13H16N2O5S and its molecular weight is 312.34. The purity is usually 95%.

tert-butyl 2-amino-5,5-dimethyl-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate

In Stock

• CAS RN:
• 1373496-97-9

• Formula:
• C14H21NO3S

• InChI:
• InChI=1S/C14H21NO3S/c1-13(2,3)18-12(16)10-8-6-14(4,5)17-7-9(8)19-11(10)15/h6-7,15H2,1-5H3

• InChIKey:
• PFGAIOBFUPENKG-UHFFFAOYSA-N

• Tert-butyl 2-amino-5,5-dimethyl-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate is a useful research compound. Its molecular formula is C14H21NO3S and its molecular weight is 283.39 g/mol. The purity is usually 95%.

2-(3,5-Dimethylisoxazol-4-yl)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)ethanone

In Stock

• CAS RN:
• 1705196-97-9

• Formula:
• C18H21FN2O2S

• InChI:
• InChI=1S/C18H21FN2O2S/c1-12-15(13(2)23-20-12)11-18(22)21-8-7-17(24-10-9-21)14-5-3-4-6-16(14)19/h3-6,17H,7-11H2,1-2H3

• InChIKey:
• FUMFPHLAIHIYDA-UHFFFAOYSA-N

• 2-(3,5-Dimethylisoxazol-4-yl)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C18H21FN2O2S and its molecular weight is 348.44. The purity is usually 95%.

2-Bromo-4-chloro-5-(difluoromethyl)-1,3-thiazole

Usually In Stock

• CAS RN:
• 2248296-97-9

• Formula:
• C4HBrClF2NS

• InChI:
• InChI=1S/C4HBrClF2NS/c5-4-9-2(6)1(10-4)3(7)8/h3H

• InChIKey:
• PPSRPFGMBYVHFT-UHFFFAOYSA-N

• 2-Bromo-4-chloro-5-(difluoromethyl)-1,3-thiazole is a useful research compound. Its molecular formula is C4HBrClF2NS and its molecular weight is 248.47. The purity is usually 95%.

4,6-difluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole

In Stock

• CAS RN:
• 1019096-97-9

• Formula:
• C16H15F2N5OS

• InChI:
• InChI=1S/C16H15F2N5OS/c1-21-12(2-3-19-21)15(24)22-4-6-23(7-5-22)16-20-14-11(18)8-10(17)9-13(14)25-16/h2-3,8-9H,4-7H2,1H3

• InChIKey:
• LZWCWKCAHBIBRW-UHFFFAOYSA-N

• 4,6-difluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole is a useful research compound. Its molecular formula is C16H15F2N5OS and its molecular weight is 363.4 g/mol. The purity is usually 95%.

N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]naphthalene-1-carboxamide

Usually In Stock

• CAS RN:
• 2379996-97-9

• Formula:
• C20H15NO2S

• InChI:
• InChI=1S/C20H15NO2S/c22-20(18-8-3-6-14-5-1-2-7-17(14)18)21-12-16-11-15(13-24-16)19-9-4-10-23-19/h1-11,13H,12H2,(H,21,22)

• InChIKey:
• LIWQNPIZTVLSRK-UHFFFAOYSA-N

• N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]naphthalene-1-carboxamide is a useful research compound. Its molecular formula is C20H15NO2S and its molecular weight is 333.41. The purity is usually 95%.